Cas no 1421457-84-2 (1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}-4-(pyridin-2-yl)piperazine)

• Product Name: 1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}-4-(pyridin-2-yl)piperazine
• CAS No: 1421457-84-2
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 6357587
• PubChem ID: 71789357
• Update Time: 2025-10-28

1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}-4-(pyridin-2-yl)piperazine
• 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl-(4-pyridin-2-ylpiperazin-1-yl)methanone
• F6211-0310
• 1421457-84-2
• AKOS024539162
• 1-{5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-2-CARBONYL}-4-(PYRIDIN-2-YL)PIPERAZINE
• (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone

• Inchi： 1S/C16H19N5O2/c22-16(13-12-15-21(18-13)6-3-11-23-15)20-9-7-19(8-10-20)14-4-1-2-5-17-14/h1-2,4-5,12H,3,6-11H2
• InChI Key： LVHQAJLRLNUMPC-UHFFFAOYSA-N
• SMILES： C(C1C=C2N(N=1)CCCO2)(N1CCN(C2=NC=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 313.15387487g/mol
• Monoisotopic Mass: 313.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-{5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carbonyl}-4-(pyridin-2-yl)piperazine

Recent Advances in the Study of 1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}-4-(pyridin-2-yl)piperazine (CAS: 1421457-84-2)

In recent years, the compound 1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}-4-(pyridin-2-yl)piperazine (CAS: 1421457-84-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolo-oxazine scaffold and piperazine moiety, has shown promising potential in various therapeutic applications. The latest research efforts have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

Recent studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, which are implicated in a range of diseases, including cancer and inflammatory disorders. The structural features of the molecule, particularly the pyrazolo-oxazine core, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to map its interactions with target proteins, providing valuable insights for further optimization.

In preclinical models, 1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}-4-(pyridin-2-yl)piperazine has shown efficacy in reducing tumor growth and inflammation markers. These findings are supported by robust in vitro and in vivo data, highlighting its potential as a lead compound for drug development. Additionally, recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, further bolstering its candidacy for clinical translation.

Despite these promising results, challenges remain in optimizing the compound's metabolic stability and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of derivatives with improved properties.

In conclusion, the latest research on 1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carbonyl}-4-(pyridin-2-yl)piperazine underscores its potential as a versatile scaffold for drug discovery. Continued investigation into its mechanism and optimization will be critical for advancing this compound toward clinical applications. This brief highlights the current state of knowledge and identifies key areas for future research in this exciting field.